Cas no 2138070-66-1 (1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde)

1-(2-Cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde is a heterocyclic compound featuring a pyrimidine core substituted with a cyclobutyl group and a pyrazole-carbaldehyde moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The presence of both pyrimidine and pyrazole rings enhances its potential as a scaffold for designing inhibitors or modulators targeting specific enzymes or receptors. The aldehyde functional group offers a reactive site for further derivatization, enabling the synthesis of diverse analogs. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies in medicinal chemistry.
1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde structure
2138070-66-1 structure
Product Name:1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
CAS No:2138070-66-1
MF:C13H14N4O
MW:242.276462078094
CID:6405939
PubChem ID:165492705
Update Time:2025-11-06

1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • EN300-1154213
    • 1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
    • 2138070-66-1
    • Inchi: 1S/C13H14N4O/c1-9-7-17(16-11(9)8-18)12-5-6-14-13(15-12)10-3-2-4-10/h5-8,10H,2-4H2,1H3
    • InChI Key: HDHVWTGMWLWIEF-UHFFFAOYSA-N
    • SMILES: O=CC1C(C)=CN(C2=CC=NC(C3CCC3)=N2)N=1

Computed Properties

  • Exact Mass: 242.11676108g/mol
  • Monoisotopic Mass: 242.11676108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 60.7Ų

1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1154213-0.05g
1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
2138070-66-1
0.05g
$983.0 2023-06-09
Enamine
EN300-1154213-0.1g
1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
2138070-66-1
0.1g
$1031.0 2023-06-09
Enamine
EN300-1154213-0.25g
1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
2138070-66-1
0.25g
$1078.0 2023-06-09
Enamine
EN300-1154213-0.5g
1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
2138070-66-1
0.5g
$1124.0 2023-06-09
Enamine
EN300-1154213-1.0g
1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
2138070-66-1
1g
$1172.0 2023-06-09
Enamine
EN300-1154213-2.5g
1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
2138070-66-1
2.5g
$2295.0 2023-06-09
Enamine
EN300-1154213-5.0g
1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
2138070-66-1
5g
$3396.0 2023-06-09
Enamine
EN300-1154213-10.0g
1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde
2138070-66-1
10g
$5037.0 2023-06-09

1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde Related Literature

Additional information on 1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde

Comprehensive Overview of 1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde (CAS No. 2138070-66-1)

The compound 1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde (CAS No. 2138070-66-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrimidine core linked to a pyrazole ring via a cyclobutyl spacer, makes it a valuable scaffold for designing novel therapeutic agents. Researchers are particularly interested in its potential applications as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

In recent years, the demand for small molecule inhibitors has surged, driven by the need for targeted therapies in oncology and inflammatory diseases. The 1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde structure aligns with this trend, as its aldehyde functional group offers a versatile handle for further chemical modifications. This adaptability is crucial for optimizing pharmacokinetic properties, such as bioavailability and metabolic stability, which are frequently searched topics in drug development forums and academic literature.

The synthesis of CAS No. 2138070-66-1 involves multi-step organic reactions, often starting from commercially available pyrimidine and pyrazole precursors. Key steps include cyclobutylation of the pyrimidine ring, followed by coupling with a substituted pyrazole moiety. These synthetic routes are of great interest to chemists exploring heterocyclic chemistry, a subject that consistently ranks high in search queries related to organic synthesis and medicinal chemistry.

One of the most discussed applications of 1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde is its role in fragment-based drug design (FBDD). FBDD is a cutting-edge approach that leverages small, weakly binding fragments to build potent inhibitors. The compound’s pyrimidine-pyrazole hybrid structure serves as an excellent starting point for fragment elaboration, a topic frequently explored in computational chemistry and molecular modeling studies. This aligns with the growing interest in AI-driven drug discovery, where researchers use machine learning to predict optimal fragment combinations.

Another area of interest is the compound’s potential in covalent inhibitor development. The aldehyde group can form reversible covalent bonds with nucleophilic residues in target proteins, a strategy that has gained traction due to its ability to enhance selectivity and potency. Searches for covalent drug design and targeted covalent inhibitors have spiked in recent years, reflecting the broader shift toward precision medicine.

From a commercial perspective, CAS No. 2138070-66-1 is available through specialized chemical suppliers catering to pharmaceutical and biotechnology industries. Its pricing and availability are often queried by procurement professionals and researchers, highlighting the need for transparent supply chain information. Additionally, the compound’s patent status and intellectual property landscape are critical considerations for organizations aiming to develop proprietary therapeutics.

In summary, 1-(2-cyclobutylpyrimidin-4-yl)-4-methyl-1H-pyrazole-3-carbaldehyde represents a promising candidate for advancing drug discovery efforts. Its structural features and functional groups align with contemporary trends in kinase inhibition, fragment-based design, and covalent targeting. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic research and industrial applications.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk